Cas no 76943-47-0 (pyrazolo1,5-apyridin-2-ylmethanol)

• Product Name: pyrazolo1,5-apyridin-2-ylmethanol
• CAS No: 76943-47-0
• MF: C₈H₈N₂O
• MW: 148.16192150116
• MDL: MFCD09878923
• CID: 59846
• PubChem ID: 12669575
• Update Time: 2025-05-24

pyrazolo1,5-apyridin-2-ylmethanol Chemical and Physical Properties

Names and Identifiers

• Pyrazolo[1,5-a]pyridin-2-ylmethanol
• Pyrazolo[1,5-a]pyridin-2-yl-methanol
• 2-hydroxymethylpyrazolo[1,5-a]pyridine
• Pyrazolo[1,5-a]pyridine-2-methanol
• FT-0763664
• CS-0270744
• DTXSID10506306
• EN300-247464
• {pyrazolo[1,5-a]pyridin-2-yl}methanol
• SCHEMBL259378
• RBJIKLOMRJZRTN-UHFFFAOYSA-N
• (Pyrazolo[1,5-a]pyridin-2-yl)methanol
• F14284
• A898137
• SB38667
• BDA94347
• F2199-0085
• AKOS006346755
• Pyrazolo[1 pound not5-a]pyridin-2-yl-methanol
• 76943-47-0
• DB-075214
• MFCD09878923
• pyrazolo1,5-apyridin-2-ylmethanol

• MDL： MFCD09878923
• Inchi： 1S/C8H8N2O/c11-6-7-5-8-3-1-2-4-10(8)9-7/h1-5,11H,6H2
• InChI Key： RBJIKLOMRJZRTN-UHFFFAOYSA-N
• SMILES： OCC1C=C2C=CC=CN2N=1

Computed Properties

• Exact Mass: 148.06400
• Monoisotopic Mass: 148.063662883g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 140
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 0.2
• Topological Polar Surface Area: 37.5Ų

Experimental Properties

• PSA: 37.53000
• LogP: 0.82660

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrazolopyridines

Additional information on pyrazolo1,5-apyridin-2-ylmethanol

Chemical Profile of CAS No. 76943-47-0 and Pyrazolo[1,5-a]pyridin-2-ylmethanol

The compound identified by CAS No. 76943-47-0 and the product named Pyrazolo[1,5-a]pyridin-2-ylmethanol represents a significant area of interest in modern pharmaceutical and chemical research. This heterocyclic compound, featuring a fused pyrazole and pyridine core, has garnered attention due to its structural complexity and potential biological activities. The pyrazole moiety, known for its stability and versatility in medicinal chemistry, combined with the pyridine ring, creates a scaffold that is highly conducive to interactions with biological targets.

Recent advancements in drug discovery have highlighted the importance of multi-hybrid scaffolds in developing novel therapeutic agents. The Pyrazolo[1,5-a]pyridin-2-ylmethanol structure exemplifies this trend by integrating two pharmacophoric regions into a single molecule. This dual functionality has been explored in various research endeavors, particularly in the quest to identify compounds with enhanced efficacy and reduced side effects. The methanol substituent at the 2-position further contributes to the molecule's reactivity, enabling modifications that can fine-tune its pharmacological profile.

In the realm of medicinal chemistry, the synthesis of Pyrazolo[1,5-a]pyridin-2-ylmethanol has been optimized through multiple pathways to achieve high yields and purity. One such approach involves the condensation of hydrazine derivatives with β-ketoesters under controlled conditions, followed by cyclization to form the pyrazole ring. Subsequent functionalization at the 2-position introduces the methanol group, which can be further elaborated using classical organic transformations such as alkylation or acylation.

The biological significance of this compound has been underscored by several recent studies. Researchers have investigated its potential as a kinase inhibitor, leveraging the pyridine and pyrazole moieties to disrupt aberrant signaling pathways involved in cancer progression. Preliminary in vitro assays have demonstrated promising activity against several tyrosine kinases, suggesting that derivatives of Pyrazolo[1,5-a]pyridin-2-ylmethanol could serve as lead compounds for further development.

Moreover, the structural features of this molecule make it an attractive candidate for exploring novel mechanisms of action. The presence of both electron-donating and electron-withdrawing groups allows for fine-tuning of physicochemical properties such as solubility and lipophilicity. These properties are critical determinants of a drug's bioavailability and pharmacokinetic behavior, making Pyrazolo[1,5-a]pyridin-2-ylmethanol a valuable starting point for structure-activity relationship (SAR) studies.

Recent computational studies have also shed light on the molecular interactions of Pyrazolo[1,5-a]pyridin-2-ylmethanol with biological targets. Molecular docking simulations have revealed that this compound can bind effectively to active sites on enzymes and receptors relevant to therapeutic intervention. These findings provide a rational basis for designing analogs with improved binding affinity and selectivity.

The synthesis and characterization of derivatives have been further facilitated by advancements in spectroscopic techniques such as NMR spectroscopy and mass spectrometry. These tools have enabled researchers to elucidate the structure-function relationships with high precision, aiding in the optimization of synthetic routes and the identification of key structural motifs responsible for biological activity.

In conclusion, CAS No. 76943-47-0 and its corresponding product Pyrazolo[1,5-a]pyridin-2-ylmethanol represent a compelling subject of study in pharmaceutical chemistry. The unique structural features of this compound offer a rich platform for developing novel therapeutics targeting various diseases. As research continues to uncover new applications and refine synthetic methodologies, compounds like these are poised to play a pivotal role in future drug discovery efforts.